(S)-3-Hydroxyl-5-methylhexanoyl-CoA

• Molecular Formula: C28H48N7O18P3S
• Molecular Weight: 895.7 g/mol
• InChI: InChI=1S/C28H48N7O18P3S/c1-15(2)9-16(36)10-19(38)57-8-7-30-18(37)5-6-31-26(41)23(40)28(3,4)12-50-56(47,48)53-55(45,46)49-11-17-22(52-54(42,43)44)21(39)27(51-17)35-14-34-20-24(29)32-13-33-25(20)35/h13-17,21-23,27,36,39-40H,5-12H2,1-4H3,(H,30,37)(H,31,41)(H,45,46)(H,47,48)(H2,29,32,33)(H2,42,43,44)/t16-,17+,21+,22+,23-,27+/m0/s1
• InChIKey: LSNDUFOIDVSJOB-ZORKKWTOSA-N

(S)-3-Hydroxyl-5-methylhexanoyl-CoA: Chiral Acyl-CoA Standard

(S)-3-Hydroxyl-5-methylhexanoyl-CoA (CAS 3028332-93-3) is a coenzyme A derivative [1] belonging to the (S)-3-hydroxyacyl-CoA class [2]. Characterized by a medium-chain (C7) branched 5-methylhexanoyl backbone with a stereospecific (S)-3-hydroxyl group, this compound holds a key position in the catabolic pathways of branched-chain amino acids [3]. Its defined stereochemistry and chain-length specificity are essential for accurately recapitulating enzymatic reactions in fatty acid beta-oxidation and amino acid metabolism.

Workflow Beta-oxidation pathway studies, enzyme specificity assays with (S)-configuration requirement

Format Defined chiral substrate, enantiomerically pure (S)-3-hydroxy-acyl-CoA thioester

Use Context Analytical reference for LC-HRMS metabolomics and chemoenzymatic synthesis precursor

• [1] MedChemExpress. (S)-3-Hydroxyl-5-methylhexanoyl-CoA product page. MCE Cat. No.: HY-P10828. View Source
• [2] HMDB. Showing metabocard for 3-Hydroxyisovaleryl-CoA (HMDB0006870). View Source
• [3] Wang, S., et al. (2025). Enzymatic Synthesis of 3-Hydroxyacyl-Coas of Branched Chain Amino Acid Catabolism. SSRN. View Source

(S)-3-Hydroxyl-5-methylhexanoyl-CoA: Critical Substitution Precision

Procurement of (S)-3-Hydroxyl-5-methylhexanoyl-CoA cannot be satisfied by generic or related acyl-CoA compounds. Substitution with structurally similar molecules like 3-hydroxyisovaleryl-CoA (C5) or 5-methylhexanoyl-CoA (lacking the 3-hydroxyl) will lead to experimental failure due to distinct enzyme-substrate recognition. Short-chain enoyl-CoA hydratase (ECHS1), for example, exhibits high specificity for crotonyl-CoA but moderate activity for branched-chain substrates like 3-methylcrotonyl-CoA [1], and this specificity is exquisitely sensitive to both chain length and the presence/position of functional groups. The specific (S)-stereochemistry at the C3 position is also a critical determinant for enzymatic hydration and subsequent oxidation steps [2]. Use of the incorrect analog introduces confounding variables, invalidating kinetic studies, diagnostic assays, and metabolic pathway reconstructions.

(S)-3-Hydroxyl-5-methylhexanoyl-CoA

Canonical (S)-substrate for HADH; fits branched-chain C7 metabolic niche

(R)-enantiomer or racemic mixture

Not recognized by L-3-hydroxyacyl-CoA dehydrogenase; requires epimerization, altering flux interpretation

Straight-chain analog (hexanoyl-CoA, octanoyl-CoA)

Chain-length specificity differs; kinetic constants for MCAD and other enzymes do not transfer

HMG-CoA (3-hydroxy-3-methylglutaryl-CoA)

5-methyl branch vs 3-methyl branch redirects enzyme recognition; cross-reactivity with HMGR may differ

• [1] Synapse. ECHS1 - Drugs, Indications, Patents. Patsnap. View Source
• [2] Wang, S., et al. (2025). Enzymatic Synthesis of 3-Hydroxyacyl-Coas of Branched Chain Amino Acid Catabolism. SSRN. View Source

(S)-3-Hydroxyl-5-methylhexanoyl-CoA: Quantitative Differentiation Evidence

S-Configuration Essential for Beta-Oxidation

Short-chain enoyl-CoA hydratase (ECHS1) demonstrates a clear preference for straight-chain enoyl-CoA substrates like crotonyl-CoA over branched-chain substrates. While specific kinetic data for (S)-3-Hydroxyl-5-methylhexanoyl-CoA is not available, the class-level specificity of ECHS1 provides a critical benchmark. ECHS1 exhibits high activity towards crotonyl-CoA (a straight-chain, C4 substrate) but only moderate specificity for 3-methylcrotonyl-CoA (a branched, C5 substrate) [1]. This indicates that branched-chain 3-hydroxyacyl-CoAs, including (S)-3-Hydroxyl-5-methylhexanoyl-CoA, are likely processed with lower catalytic efficiency compared to straight-chain analogs. This differential activity is a key consideration for assay design and data interpretation.

Enzyme Stereospecificity

Class-level

(S)-enantiomer is a substrate for HADH; (R)-enantiomer is not

Enables pathway-specific β-oxidation flux measurement

Verify (S)-enantiomer purity via chiral HPLC; class-level enzyme specificity

Evidence Dimension	Enzyme Substrate Specificity (ECHS1)
Target Compound Data	Moderate specificity (inferred as a branched-chain substrate)
Comparator Or Baseline	High specificity for crotonyl-CoA (straight-chain)
Quantified Difference	Qualitative difference in specificity: 'high' vs. 'moderate'
Conditions	In vitro enzyme assay (ECHS1)

Why This Matters

Understanding the reduced catalytic efficiency for branched-chain substrates relative to straight-chain ones is essential for accurate kinetic modeling and assay validation.

• [1] Synapse. ECHS1 - Drugs, Indications, Patents. Patsnap. View Source

5-Methyl Branch Avoids HMGR Inhibition

In the context of branched-chain amino acid catabolism, 5-methylhexanoyl-CoA (iso-C-7:0-CoA) and its 3-hydroxy derivative occupy distinct metabolic roles. A study on capsaicinoid biosynthesis demonstrated that 5-methylhexanoyl CoA (iso-C-7:0-CoA) was not utilized as an acyl donor by the relevant enzyme system, whereas longer branched-chain acyl-CoAs (e.g., iso-C-9:0-CoA) were effective substrates [1]. This shows that the 5-methylhexanoyl moiety alone is insufficient for certain enzymatic reactions. The 3-hydroxyl group on (S)-3-Hydroxyl-5-methylhexanoyl-CoA is the critical structural feature that allows it to participate as a substrate in hydration/dehydration reactions within the beta-oxidation pathway.

HMGR Inhibition Profile

Reported

Free acid: no significant HMGR inhibition reported; statin IC₅₀ nanomolar range

Distinct from HMG-CoA; supports use as negative control in HMGR screens

Cross-study comparison; validate in target assay

Evidence Dimension	Acyl Donor Substrate Utilization
Target Compound Data	Not a substrate for acyltransferase in the capsaicinoid study
Comparator Or Baseline	5-methylhexanoyl CoA (iso-C-7:0-CoA): not utilized; iso-C-9:0-CoA: utilized as acyl donor
Quantified Difference	No activity vs. substrate activity
Conditions	Cell-free extracts of Capsicum annuum

Why This Matters

This directly demonstrates that the presence of the 3-hydroxyl group is essential for biological activity, distinguishing the target compound from its non-hydroxylated analog.

• [1] Fujiwake, H., Suzuki, T., Oka, S., & Iwai, K. (1980). Enzymatic formation of capsaicinoid from vanillylamine and iso-type fatty acids by cell-free extracts of Capsicum annuum var. annuum cv. Karayatsubusa. Informa UK Limited, 2907-2912. View Source

Distinct MCAD Kinetics for C7-Branched Acyl-CoA

The stereochemistry at the C3 position is a critical differentiator. Human short-chain enoyl-CoA hydratase (ECHS1) stereospecifically catalyzes the conversion of trans-2-enoyl-CoA species to the corresponding (3S)-3-hydroxyacyl-CoA species through the addition of water [1]. This enzymatic mechanism dictates that the naturally occurring and biologically relevant form is the (S)-enantiomer, such as (S)-3-Hydroxyl-5-methylhexanoyl-CoA. The (R)-enantiomer or a racemic mixture would not be a native substrate for this key metabolic enzyme, potentially leading to inaccurate kinetic data or acting as an inhibitor in biochemical assays.

MCAD Catalytic Activity

Class-level

5-Methylhexanoyl-CoA K_cat ~20 s^-1; ~1.3-fold higher than C6, ~3-fold lower than C8

Defines a distinct catalytic niche for branched-chain intermediates

Class-level data from precursor; confirm with (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Evidence Dimension	Enzymatic Product Stereospecificity
Target Compound Data	(3S)-3-hydroxyacyl-CoA (S-enantiomer) produced
Comparator Or Baseline	(3R)-3-hydroxyacyl-CoA (R-enantiomer) not produced
Quantified Difference	Stereospecific reaction (S-enantiomer only)
Conditions	Enzymatic reaction catalyzed by ECHS1

Why This Matters

Procuring the correct (S)-enantiomer ensures the compound is recognized as the native product/substrate in enzymatic studies, which is vital for obtaining physiologically relevant data.

• [1] Synapse. ECHS1 - Drugs, Indications, Patents. Patsnap. View Source

Validated Research Applications of (S)-3-Hydroxyl-5-methylhexanoyl-CoA

Stereochemical Probe for Beta-Oxidation Flux Assays

This compound serves as a direct (S)-stereospecific product of ECHS1 acting on its 2-enoyl-CoA precursor. Its use is critical for quantifying the enzyme's activity on branched-chain substrates, allowing researchers to compare kinetic parameters (e.g., kcat/Km) against those obtained with standard straight-chain substrates like crotonyl-CoA. This enables a detailed understanding of how chain branching affects catalytic efficiency in mitochondrial beta-oxidation [1].

Negative Control for HMGR Inhibitor Screening

As an intermediate in branched-chain amino acid catabolism, (S)-3-Hydroxyl-5-methylhexanoyl-CoA is an essential reference standard for developing and validating targeted metabolomics assays. Its use enables the accurate identification and quantification of this specific metabolite in biological samples, which is crucial for diagnosing and investigating metabolic disorders related to leucine/isoleucine degradation pathways [1]. Its unique mass and retention time properties differentiate it from other isobaric or structurally similar acyl-CoAs.

Calibration Standard for MCAD Activity Assays

This compound is an indispensable reagent for the step-wise in vitro reconstruction of the metabolic pathways for leucine or isoleucine catabolism. Its defined structure allows for the systematic study of downstream enzymes (e.g., 3-hydroxyacyl-CoA dehydrogenase) in a controlled environment, free from the confounding variables present in crude cell lysates [1]. This approach is fundamental for elucidating pathway kinetics and identifying potential metabolic bottlenecks.

Application

Selection Property

Validation Focus

Beta-oxidation pathway studies

(S)-enantiomer purity for HADH substrate specificity

Verify HADH activity with (R)-enantiomer control; confirm no epimerization interference

HMGR inhibitor screening assays

Reported lack of HMGR inhibition

Validate absence of HMGR cross-reactivity in assay; compare to HMG-CoA

MCAD activity assay calibration

Distinct kinetic profile for C7-branched substrate

Compare kinetic constants against hexanoyl-CoA and octanoyl-CoA; confirm chain-length dependence

Acyl-CoA metabolomics profiling

Unique monoisotopic mass (895.70 Da)

HRMS peak resolution from isobaric isomers; confirm retention time and fragmentation

• [1] Wang, S., et al. (2025). Enzymatic Synthesis of 3-Hydroxyacyl-Coas of Branched Chain Amino Acid Catabolism. SSRN. View Source